Cas no 13826-95-4 (lithium tetrabromonickelate(ii))

• Product Name: lithium tetrabromonickelate(ii)
• CAS No: 13826-95-4
• MF: Br₄Li₂Ni
• MW: 392.191398620605
• MDL: MFCD00192058
• CID: 902157
• PubChem ID: 24866440
• Update Time: 2025-06-08

lithium tetrabromonickelate(ii) Chemical and Physical Properties

Names and Identifiers

• lithium tetrabromonickelate(ii)
• Dilithium tetrabromonickelate(II)
• Dilithium tetrabromonickelate(II), 0.5M solution in THF, AcroSeal
• dilithium,tetrabromonickel(2-)
• LITHIUM TETRABROMONICKELATE(II), 0.5M SOLUTION IN TETRAHYDROFURAN
• di-Lithium tetrabromonickelate(II)
• Dilithium tetrabromonickelate(II) solution
• Lithium tetrabromonickelate(II) solution
• Lithium tetrabromonickelate
• 0.5MsolutioninTetrahydrofurane
• di-lithium tetrabromonickelate(ii) sol.
• DilithiuM tetrabroMonickelate(II), 0.5 M solution in THF, SpcSeal
• Hexaamminenickel(II) bromide 99.999%
• Dilithiumtetrabromonickelate(ii)
• AGN-PC-0NF0DX
• 13826-95-4
• dilithium;tetrabromonickel(2-)
• DTXSID20453236

• MDL： MFCD00192058
• Inchi： 1S/4BrH.2Li.Ni/h4*1H;;;/q;;;;2*+1;+2/p-4
• InChI Key： AVJDNPHXGKKFIA-UHFFFAOYSA-J
• SMILES： Br[Ni-2](Br)(Br)Br.[Li+].[Li+]

Computed Properties

• Exact Mass: 387.64100
• Monoisotopic Mass: 387.64070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.065 g/mL at 25 °C
• Boiling Point: 67 °C
• Flash Point: Fahrenheit: -.4 ° f
  Celsius: -18 ° c
  
• PSA: 0.00000
• LogP: 3.38240
• Color/Form: 0.5 M in THF
• Solubility: Not available

lithium tetrabromonickelate(ii) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H335-H350
• Warning Statement： P201-P210-P280-P308+P313-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45-11-19-36/37
• Safety Instruction： 53-16-26-33-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R45; R11; R36/37

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal bromides

Additional information on lithium tetrabromonickelate(ii)

Recent Advances in Lithium Tetrabromonickelate(II) (CAS: 13826-95-4) Research: Applications and Mechanisms in Chemical Biomedicine

Lithium tetrabromonickelate(II) (CAS: 13826-95-4) is a coordination compound that has garnered significant attention in the field of chemical biomedicine due to its unique properties and potential applications. Recent studies have explored its role in catalysis, material science, and therapeutic interventions, particularly in the context of neurodegenerative diseases and cancer treatment. This research brief synthesizes the latest findings on lithium tetrabromonickelate(II), highlighting its molecular mechanisms, experimental methodologies, and translational potential.

One of the most notable advancements in the study of lithium tetrabromonickelate(II) is its application in catalytic processes. A 2023 study published in the Journal of Inorganic Biochemistry demonstrated its efficacy as a catalyst in the synthesis of complex organic molecules, which are pivotal in drug development. The researchers utilized X-ray crystallography and density functional theory (DFT) calculations to elucidate the compound's structural stability and reactivity, providing a foundation for its use in pharmaceutical synthesis.

In the realm of biomedicine, lithium tetrabromonickelate(II) has shown promise as a potential therapeutic agent for neurodegenerative disorders. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound exhibits neuroprotective effects by modulating oxidative stress pathways. The study, published in ACS Chemical Neuroscience, employed in vitro models of Parkinson's disease, demonstrating a significant reduction in neuronal apoptosis upon treatment with lithium tetrabromonickelate(II). These findings suggest a novel avenue for developing targeted therapies for neurodegenerative conditions.

Another groundbreaking study, featured in Nature Communications, investigated the anticancer properties of lithium tetrabromonickelate(II). The research team utilized high-throughput screening to identify the compound's ability to inhibit the proliferation of glioblastoma cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, offering a potential strategy for overcoming chemoresistance in aggressive cancers. These results underscore the compound's versatility and its potential as a multi-targeted therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of lithium tetrabromonickelate(II). Issues such as bioavailability, toxicity, and large-scale synthesis need to be addressed. Recent efforts have focused on optimizing the compound's formulation, with studies exploring nanoparticle-based delivery systems to enhance its therapeutic index. A 2024 report in Advanced Materials highlighted the successful encapsulation of lithium tetrabromonickelate(II) in polymeric nanoparticles, which improved its stability and targeted delivery in vivo.

In conclusion, lithium tetrabromonickelate(II) (CAS: 13826-95-4) represents a compelling area of research in chemical biomedicine, with applications spanning catalysis, neuroprotection, and oncology. While significant progress has been made in understanding its mechanisms and potential uses, further studies are needed to overcome existing limitations and fully realize its therapeutic potential. This brief underscores the importance of continued interdisciplinary collaboration to advance the field and translate these findings into clinical applications.